Cas no 1807022-39-4 (2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid)

• Product Name: 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid
• CAS No: 1807022-39-4
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4863302
• Update Time: 2025-06-08

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c1-15-4-2-3(7(10)11)12-6(9)5(4)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： TVVWEUYDUBGVMK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid

Recent Advances in the Application of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS: 1807022-39-4) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid (CAS: 1807022-39-4) is a highly specialized pyridine derivative that has recently gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoromethyl-methoxy substitution pattern, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and anti-inflammatory drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1807022-39-4 as a precursor in the synthesis of selective JAK3 inhibitors. The researchers utilized the bromo substituent for Suzuki-Miyaura cross-coupling reactions, while the carboxylic acid functionality allowed for further derivatization through amide bond formation. The resulting compounds showed promising activity profiles with IC50 values in the low nanomolar range, suggesting potential applications in autoimmune disease treatment.

In parallel research, the difluoromethyl group of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid has been exploited for its unique physicochemical properties. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported on the compound's role in improving metabolic stability of drug candidates. The difluoromethyl moiety was found to significantly enhance membrane permeability while maintaining favorable pharmacokinetic properties, making it particularly valuable in CNS-targeted drug development.

The synthetic accessibility of 1807022-39-4 has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development detailed an optimized large-scale synthesis route that achieved >90% yield with excellent purity. This advancement addresses previous challenges in the production of this valuable intermediate, potentially lowering the barrier for its widespread use in pharmaceutical R&D.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at several institutions have begun exploring the bromine atom of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid as a potential site for radiohalogenation. Preliminary results suggest that the compound could serve as a scaffold for PET tracer development, particularly for imaging protein kinases in vivo.

Despite these promising developments, challenges remain in fully characterizing the safety profile and metabolic pathways of derivatives based on this scaffold. Recent toxicological studies have raised questions about the potential formation of reactive metabolites from the difluoromethyl group, prompting calls for more extensive preclinical evaluation of compounds derived from 1807022-39-4.

Looking forward, the unique structural features of 2-Bromo-6-(difluoromethyl)-4-methoxypyridine-3-carboxylic acid continue to inspire innovative applications in drug discovery. Its combination of synthetic versatility and favorable physicochemical properties positions it as a valuable tool for medicinal chemists working across multiple therapeutic areas. Future research directions likely include further exploration of its use in PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.